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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroaurantiogliocladin is a rare secondary metabolite produced by fungi of the Gliocladium
genus, specifically identified as a metabolite of Gliocladium roseum.[1] Structurally, it is the
reduced hydroquinone form of the more well-known compound, aurantiogliocladin. Despite its
discovery, public domain information regarding the synthesis, detailed characterization, and
biological activity of Hydroaurantiogliocladin remains scarce. This technical guide aims to
consolidate the available information on Hydroaurantiogliocladin and its parent compound,
aurantiogliocladin, to provide a foundational resource for researchers interested in this
molecule.

Chemical and Physical Properties

While detailed experimental data for Hydroaurantiogliocladin is limited, its basic properties
have been reported. The properties of both Hydroaurantiogliocladin and its parent quinone,
aurantiogliocladin, are summarized below for comparison.
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Property Hydroaurantiogliocladin Aurantiogliocladin
Molecular Formula C10H1404][1] C10H1204[2]
Molecular Weight 198.2 g/mol [1] 196.18 g/mol
CAS Number 776-33-0[1] AT77-66-7
Gliocladium sp., Gliocladium ] ) )
Source Gliocladium species[2]
roseum[1]
Structure Reduced hydroquinone Benzoquinone derivative

Synthesis and Isolation

Synthesis:

To date, a chemical synthesis protocol for Hydroaurantiogliocladin has not been reported in

the peer-reviewed scientific literature. The focus of synthetic efforts in the broader "gliocladin”

family has been on more complex alkaloid structures such as Gliocladin C.

Isolation:

Hydroaurantiogliocladin is a natural product isolated from the fermentation broths of

Gliocladium roseum.[1] The general workflow for isolating and identifying a natural product like

Hydroaurantiogliocladin from a fungal culture is depicted in the following diagram.
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Characterization

Isolation and Characterization Workflow.
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Detailed spectroscopic data for Hydroaurantiogliocladin is not publicly available. However,
the characterization of its direct precursor, aurantiogliocladin, has been reported and can serve
as a reference. The conversion of a quinone to a hydroquinone would predictably alter the
spectral data, particularly in the NMR and UV-Vis spectra, due to the aromatization of the ring
and the introduction of hydroxyl protons.

Characterization Data for Aurantiogliocladin:

Technique Data
1H NMR (CDCls) Singlets at 6 2.05 and 3.98 ppm.[2]
Resonances indicating two carbonyls and two
13C NMR
double bonds.[2]
Mass Spectrometry ESI-MS [M+H]* ion of 197.0822.[2]

The structural relationship between aurantiogliocladin and Hydroaurantiogliocladin is a
simple reduction.

urantiogliocladﬁ Reduction . Hydroaurantiogliocladi
(Quinone Formﬂ( Oxidation \(Hydroquinone Form)
- _xidation
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Redox Relationship of Aurantiogliocladin.

Biological Activity and Signaling Pathways

A significant gap in the current knowledge of Hydroaurantiogliocladin is the absence of any
reported biological activity or investigation into its effects on cellular signaling pathways. A
product listing for the compound explicitly states, "There is no available information on the
bioprofile of hydroaurantiogliocladin.[1]

For context, the parent compound, aurantiogliocladin, has been reported to exhibit weak
antibiotic activity and can inhibit biofilm formation in some bacteria, with its activity being
bacteriostatic rather than bactericidal.[2] It is plausible that Hydroaurantiogliocladin may
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possess similar or distinct biological activities, but this remains to be experimentally
determined.

Future Directions

The lack of comprehensive data on Hydroaurantiogliocladin presents several opportunities
for future research:

o Total Synthesis: Development of a synthetic route would enable the production of sufficient
guantities for detailed biological evaluation and the synthesis of analogues to explore
structure-activity relationships.

 Biological Screening: A broad-based biological screening of pure Hydroaurantiogliocladin
is warranted to identify any potential therapeutic activities, including antimicrobial, anticancer,
or anti-inflammatory effects.

o Mechanism of Action Studies: Should biological activity be identified, subsequent studies to
elucidate the mechanism of action and any involved signaling pathways would be crucial.

» Biosynthetic Pathway Elucidation: Investigating the biosynthetic pathway of
aurantiogliocladin and Hydroaurantiogliocladin in Gliocladium roseum could provide
insights into the production of this and related compounds.

Conclusion

Hydroaurantiogliocladin is a natural product with a known structure but a largely unexplored
potential. As the reduced form of aurantiogliocladin, it represents an intriguing target for
chemical synthesis and biological investigation. This guide consolidates the sparse information
currently available and highlights the significant knowledge gaps that future research can
address. The scientific community is encouraged to explore this rare metabolite to unlock its
potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hydroaurantiogliocladin: A Technical Guide to a Rare
Fungal Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153767#synthesis-and-characterization-of-
hydroaurantiogliocladin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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